Cas no 136290-47-6 (2-((Tert-Butoxycarbonyl)amino)-4-chlorobenzoic acid)

• Product Name: 2-((Tert-Butoxycarbonyl)amino)-4-chlorobenzoic acid
• CAS No: 136290-47-6
• MF: C₁₂H₁₄ClNO₄
• MW: 271.696862697601
• MDL: MFCD02682156
• CID: 859755
• PubChem ID: 2757208
• Update Time: 2025-05-19

2-((Tert-Butoxycarbonyl)amino)-4-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-((tert-Butoxycarbonyl)amino)-4-chlorobenzoic acid
• 2-[N-(tert-butoxy)forMaMido]-4-chlorobenzoic acid
• 2-(tert-butoxycarbonylamino)-4-chlorobenzoic acid
• 2-TERT-BUTOXYCARBONYLAMINO-4-CHLORO-BENZOIC ACID
• BENZOIC ACID,4-CHLORO-2-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]-
• Boc-2-amino-4-chlorobenzoic acid
• 2-[(tert-butoxycarbonyl)amino]-4-chlorobenzoic acid
• 2-tert-butoxycarbonylamino-4-chlorobenzoic acid
• AC1MBVC4
• CTK7G4470
• n-boc-4-chloroanthranilic acid
• SureCN6113658
• anthranilic acid, n-boc-4-chloro
• 4-chloro-2-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic Acid
• 6458AA
• 2-((Boc
• 2-((Tert-Butoxycarbonyl)amino)-4-chlorobenzoic acid

• MDL： MFCD02682156
• Inchi： 1S/C12H14ClNO4/c1-12(2,3)18-11(17)14-9-6-7(13)4-5-8(9)10(15)16/h4-6H,1-3H3,(H,14,17)(H,15,16)
• InChI Key： PJFHAVFRBIRVQD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 271.06122
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 327
• Topological Polar Surface Area: 75.6

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.338±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.021 g/l) (25 º C),
• PSA: 75.63

2-((Tert-Butoxycarbonyl)amino)-4-chlorobenzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 2-((Tert-Butoxycarbonyl)amino)-4-chlorobenzoic acid

Introduction to 2-((Tert-Butoxycarbonyl)amino)-4-chlorobenzoic acid (CAS No. 136290-47-6) and Its Emerging Applications in Chemical Biology

2-((Tert-Butoxycarbonyl)amino)-4-chlorobenzoic acid, identified by the CAS number 136290-47-6, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its versatile structural features and potential biological activities. This compound belongs to the class of benzoic acid derivatives, characterized by the presence of both an amino group and a chloro substituent, which contribute to its unique reactivity and functionality. The tert-butoxycarbonyl (Boc) protective group attached to the amino function further enhances its utility in synthetic chemistry, particularly in the development of peptide mimetics and drug candidates.

The structural motif of 2-((Tert-Butoxycarbonyl)amino)-4-chlorobenzoic acid positions it as a valuable intermediate in medicinal chemistry, where it serves as a building block for more complex molecules. The chloro substituent at the para position relative to the amino group introduces electrophilic characteristics, making it susceptible to nucleophilic substitution reactions, which are pivotal in constructing heterocyclic frameworks. This feature has been exploited in recent synthetic strategies to develop novel bioactive scaffolds.

In recent years, there has been a surge in research focusing on benzoic acid derivatives due to their demonstrated pharmacological properties. Studies have highlighted the potential of such compounds in modulating various biological pathways, including inflammation, pain perception, and metabolic disorders. The Boc-protected amino group in 2-((Tert-Butoxycarbonyl)amino)-4-chlorobenzoic acid allows for controlled deprotection under mild acidic conditions, facilitating its integration into peptide sequences or other polymeric structures without premature degradation.

One of the most compelling applications of this compound is in the synthesis of enzyme inhibitors. The benzoic acid core is a common pharmacophore in inhibitors targeting enzymes such as cyclooxygenases (COX), which play a crucial role in inflammatory responses. The presence of both an amino and a chloro group provides multiple sites for interaction with the enzyme's active site, enhancing binding affinity. Recent computational studies have suggested that derivatives of 2-((Tert-Butoxycarbonyl)amino)-4-chlorobenzoic acid could serve as lead compounds for developing COX-2 selective inhibitors with improved pharmacokinetic profiles.

Moreover, the compound's utility extends to the field of material science, particularly in designing functional materials with tailored biological responses. Researchers have explored its incorporation into hydrogels and polymers designed for drug delivery systems. The Boc group's stability under physiological conditions ensures that the protected amino function remains intact until triggered by specific stimuli, such as enzymatic cleavage or changes in pH. This property makes 2-((Tert-Butoxycarbonyl)amino)-4-chlorobenzoic acid an attractive candidate for creating smart drug carriers capable of releasing payloads at targeted sites within biological systems.

The synthesis of 2-((Tert-Butoxycarbonyl)amino)-4-chlorobenzoic acid typically involves multi-step organic transformations starting from commercially available benzoic acid precursors. Key steps include chlorination at the para position using reagents such as phosphorus oxychloride (POCl₃), followed by selective Boc protection of the amino group using di-tert-butyl dicarbonate (Boc₂O). Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields.

Recent breakthroughs in bioconjugation techniques have further expanded the applications of this compound. Researchers have demonstrated its use in constructing peptidomimetics that mimic natural bioactive peptides while exhibiting enhanced stability and bioavailability. The combination of a benzoic acid scaffold with a protected amino group provides an ideal platform for introducing diverse functional moieties through click chemistry or other ligation strategies.

The role of computational chemistry in optimizing derivatives of 2-((Tert-Butoxycarbonyl)amino)-4-chlorobenzoic acid cannot be overstated. Molecular modeling studies have been instrumental in predicting binding affinities and identifying optimal modifications to enhance potency and selectivity. These virtual screening approaches have accelerated the discovery pipeline, allowing researchers to prioritize experimental efforts on the most promising candidates.

In conclusion, 2-((Tert-Butoxycarbonyl)amino)-4-chlorobenzoic acid (CAS No. 136290-47-6) represents a versatile and multifunctional compound with significant potential across multiple domains of chemical biology and pharmaceutical research. Its unique structural features make it an indispensable tool for synthetic chemists and biologists alike, driving innovation in drug discovery and material design.